Cas no 1803741-39-0 (2-(Difluoromethyl)-6-methylbenzo[d]oxazole)
1803741-39-0 structure
Product Name:2-(Difluoromethyl)-6-methylbenzo[d]oxazole
CAS No:1803741-39-0
MF:C9H7F2NO
MW:183.154789209366
CID:4819860
Update Time:2023-08-19
2-(Difluoromethyl)-6-methylbenzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
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- 2-(Difluoromethyl)-6-methylbenzo[d]oxazole
-
- Inchi: 1S/C9H7F2NO/c1-5-2-3-6-7(4-5)13-9(12-6)8(10)11/h2-4,8H,1H3
- InChI Key: WOCZSEIVYMPCRZ-UHFFFAOYSA-N
- SMILES: FC(C1=NC2C=CC(C)=CC=2O1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: 2.8
- Topological Polar Surface Area: 26
2-(Difluoromethyl)-6-methylbenzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081001127-250mg |
2-(Difluoromethyl)-6-methylbenzo[d]oxazole |
1803741-39-0 | 98% | 250mg |
$5,235.82 | 2022-04-02 | |
| Alichem | A081001127-500mg |
2-(Difluoromethyl)-6-methylbenzo[d]oxazole |
1803741-39-0 | 98% | 500mg |
$7,692.26 | 2022-04-02 | |
| Alichem | A081001127-1g |
2-(Difluoromethyl)-6-methylbenzo[d]oxazole |
1803741-39-0 | 98% | 1g |
$12,848.08 | 2022-04-02 |
2-(Difluoromethyl)-6-methylbenzo[d]oxazole Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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